Cas no 136099-65-5 (5-Methylbenzobthiophene-2-boronic acid)

5-Methylbenzobthiophene-2-boronic acid structure
136099-65-5 structure
Product Name:5-Methylbenzobthiophene-2-boronic acid
CAS No:136099-65-5
MF:C9H9BO2S
MW:192.042561292648
MDL:MFCD06200866
CID:91744
PubChem ID:2794641
Update Time:2024-11-02

5-Methylbenzobthiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methylbenzo[b]thiophene-2-boronic acid
    • 5-Methylbenzothiphene-2-boronic acid
    • 5-methyl-1-benzothiophen-2-ylboronic acid
    • (5-methyl-1-benzothiophen-2-yl)boronic acid
    • Boronic acid, B-(5-methylbenzo[b]thien-2-yl)-
    • 2-Borono-5-methylbenzo[b]thiophene
    • 5-methylbenzo[b]thiophen-2-ylboronic acid
    • A22970
    • AKOS011560074
    • PS-9458
    • Boronic acid, B-(5-methylbenzo(B)thien-2-yl)-
    • DTXSID20383286
    • CS-0175860
    • AB23067
    • CHEMBL238243
    • SCHEMBL289762
    • DHNHZPQPQAINDI-UHFFFAOYSA-N
    • F82907
    • G45937Q6VZ
    • B-(5-Methylbenzo(B)thien-2-yl)boronic acid
    • PD182639
    • 136099-65-5
    • J-517803
    • 5-METHYLBENZOTHIOPHENE-2-BORONIC ACID
    • FT-0643252
    • 5-Methylbenzo(B)thiophene-2-boronic acid
    • MFCD06200866
    • UNII-G45937Q6VZ
    • 5-methylbenzo[b]thiophene-2-boronicacid
    • (5-methylbenzo[b]thiophen-2-yl)boronic acid
    • 5-methyl-benzo[b]thiophen-2-ylboronic acid
    • BDBM50225371
    • DB-015126
    • 5-Methylbenzobthiophene-2-boronic acid
    • MDL: MFCD06200866
    • Inchi: 1S/C9H9BO2S/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5,11-12H,1H3
    • InChI Key: DHNHZPQPQAINDI-UHFFFAOYSA-N
    • SMILES: S1C(B(O)O)=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 192.04200
  • Monoisotopic Mass: 192.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7A^2

Experimental Properties

  • Density: 1.3
  • Melting Point: 100 °C
  • Boiling Point: 399.6°Cat760mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.648
  • PSA: 68.70000
  • LogP: 0.88950

5-Methylbenzobthiophene-2-boronic acid Security Information

5-Methylbenzobthiophene-2-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135222-1g
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5 97%
1g
$562 2021-08-05
Ambeed
A545345-1g
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5 97%
1g
$140.0 2025-02-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD7652-1g
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5 97%
1g
¥3601.0 2022-03-01
TRC
M070930-250mg
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5
250mg
$ 215.00 2022-06-04
TRC
M070930-500mg
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5
500mg
$ 355.00 2022-06-04
TRC
M070930-1000mg
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5
1g
$ 565.00 2022-06-04
Chemenu
CM135222-1g
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5 97%
1g
$*** 2023-03-31
Apollo Scientific
OR14304-250mg
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5 97%
250mg
£105.00 2024-05-24
Apollo Scientific
OR14304-1g
5-Methylbenzo[b]thiophene-2-boronic acid
136099-65-5 97%
1g
£222.00 2024-05-24
abcr
AB226192-250 mg
5-Methylbenzo[b]thiophene-2-boronic acid; 95%
136099-65-5
250mg
€155.70 2023-05-20
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.